Cas no 344461-25-2 (1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI))

• Product Name: 1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI)
• CAS No: 344461-25-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 919189
• PubChem ID: 53628857
• Update Time: 2024-02-29

1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI)

• Inchi： 1S/C8H9NO3/c1-6(8(11)12)9-5-3-2-4-7(9)10/h2-6H,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： AMGZVLCLCSDDBR-LURJTMIESA-N
• SMILES： C1(=O)N([C@@H](C)C(O)=O)C=CC=C1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives